Cas no 165597-75-1 (2-(3,4-dichlorophenyl)ethanethioamide)

• Product Name: 2-(3,4-dichlorophenyl)ethanethioamide
• CAS No: 165597-75-1
• MF: C₈H₇Cl₂NS
• MW: 220.118878602982
• CID: 3807838
• PubChem ID: 21504264
• Update Time: 2025-04-22

2-(3,4-dichlorophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, 3,4-dichloro-
• 2-(3,4-dichlorophenyl)ethanethioamide
• WEFGGGDJPYTAPQ-UHFFFAOYSA-N
• AKOS009287777
• 2-(3,4-Dichloro-phenyl)-thioacetamide
• SCHEMBL655365
• 2-(3.4-dichlorophenyl)ethanethioamide
• EN300-1262118
• 165597-75-1

• Inchi： 1S/C8H7Cl2NS/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H2,11,12)
• InChI Key： WEFGGGDJPYTAPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(N)=S)Cl

Computed Properties

• Exact Mass: 218.9676258g/mol
• Monoisotopic Mass: 218.9676258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes